Cas no 886494-00-4 (2-Chloro-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline)

• Product Name: 2-Chloro-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline
• CAS No: 886494-00-4
• MF: C₉H₈ClF₃N₂
• MW: 236.621431350708
• CID: 1003538
• PubChem ID: 7172328
• Update Time: 2025-05-19

2-Chloro-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline
• 2-chloro-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline(SALTDATA: FREE)
• MFCD06740151
• BS-38746
• 2-chloro-5,6,7,8-tetrahydro-4-(trifluoromethyl)quinazoline
• CS-0260616
• 2-Chloro-4-trifluoromethyl-5,6,7,8-tetrahydro-quinazoline
• 886494-00-4
• Z1509594849
• AKOS005259155
• EN300-7549365
• DTXSID40428300

• MDL： MFCD06740151
• Inchi： 1S/C9H8ClF3N2/c10-8-14-6-4-2-1-3-5(6)7(15-8)9(11,12)13/h1-4H2
• InChI Key： POCQYMUTNWQJLH-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(F)(F)F)=C2C(CCCC2)=N1

Computed Properties

• Exact Mass: 236.0328104g/mol
• Monoisotopic Mass: 236.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-Chloro-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline

Comprehensive Overview of 2-Chloro-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline (CAS No. 886494-00-4): Properties, Applications, and Market Insights

2-Chloro-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline (CAS 886494-00-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both chloro and trifluoromethyl substituents on the tetrahydroquinazoline backbone enhances its reactivity and bioactivity, making it a valuable intermediate in drug discovery. Researchers frequently search for "synthesis of 2-Chloro-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline" or "CAS 886494-00-4 applications," reflecting its industrial relevance.

The compound's molecular formula, C₉H₈ClF₃N₂, and molecular weight of 236.62 g/mol position it as a mid-sized organic molecule with optimal lipophilicity for membrane permeability—a critical factor in medicinal chemistry. Recent studies highlight its role in modulating kinase inhibitors, addressing trending topics like "targeted cancer therapies" and "fragment-based drug design." Its tetrahydroquinazoline core is structurally analogous to purine bases, enabling interactions with biological targets such as enzymes and receptors.

In agrochemical applications, 2-Chloro-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline serves as a precursor for herbicides and fungicides, aligning with the growing demand for "sustainable crop protection" solutions. The trifluoromethyl group's metabolic stability contributes to prolonged field efficacy, a feature frequently queried in searches like "CF3-containing agrochemicals." Regulatory databases list this compound under CAS 886494-00-4 with no current restrictions, though proper handling protocols are recommended due to its reactive chloro substituent.

From a synthetic chemistry perspective, this compound is typically prepared via cyclization reactions of appropriately substituted aniline derivatives, followed by halogenation. Patent literature emphasizes methods to optimize yield for "large-scale production of 886494-00-4," particularly addressing challenges in controlling regioselectivity during the introduction of the trifluoromethyl group. Advanced purification techniques like preparative HPLC are often employed to achieve >98% purity, a specification critical for pharmaceutical GMP compliance.

The global market for 2-Chloro-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline is projected to grow at 6.2% CAGR (2023-2030), driven by its utility in developing next-generation EGFR inhibitors—a hot topic in oncology research. Analytical data (HPLC, NMR, MS) for CAS 886494-00-4 are extensively documented in supplier catalogs, with key vendors offering custom synthesis services for derivatives. Environmental fate studies confirm moderate biodegradability, addressing eco-toxicity concerns raised in "green chemistry" initiatives.

Innovative applications include its use as a building block in metal-organic frameworks (MOFs) for gas storage, leveraging the electron-withdrawing properties of the trifluoromethyl group. Computational chemistry studies on CAS 886494-00-4 reveal interesting charge distribution patterns that facilitate supramolecular interactions—a subject gaining traction in materials science forums. Researchers increasingly combine this scaffold with bioconjugation techniques for diagnostic probe development.

Storage recommendations for 2-Chloro-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline typically suggest inert atmosphere protection at -20°C to prevent degradation of the sensitive chloro moiety. Safety Data Sheets (SDS) emphasize standard organic lab precautions, with no extraordinary hazards reported. The compound's stability in DMSO makes it suitable for high-throughput screening—a feature highlighted in recent publications on "fragment library design."

Emerging research explores the compound's potential in PET radiopharmaceuticals by replacing the chlorine with fluorine-18, capitalizing on the tetrahydroquinazoline core's blood-brain barrier penetration capability. This aligns with increasing searches for "CNS drug delivery systems." Comparative studies with analogous quinazoline derivatives demonstrate superior metabolic stability, making CAS 886494-00-4 a preferred choice for lead optimization programs.

In summary, 2-Chloro-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline (CAS 886494-00-4) represents a versatile chemical entity with cross-disciplinary applications. Its unique combination of halogen and fluorine substituents on a saturated quinazoline scaffold continues to inspire innovation across pharmaceuticals, agriculture, and advanced materials—addressing contemporary scientific challenges while meeting stringent industry requirements.